[4-(1-Methylimidazol-2-yl)morpholin-2-yl]methanol

• IUPAC Name: [4-(1-methylimidazol-2-yl)morpholin-2-yl]methanol
• InChI: InChI=1S/C9H15N3O2/c1-11-3-2-10-9(11)12-4-5-14-8(6-12)7-13/h2-3,8,13H,4-7H2,1H3
• InChI Key: LZQAAKUGINNGHT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCOC(C2)CO
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• CAS RN: 1518104-60-3

Description

[4-(1-Methylimidazol-2-yl)morpholin-2-yl]methanol, also known as MIM-1, is a small molecule inhibitor that targets the Mcl-1 protein. Mcl-1 is a member of the Bcl-2 family of proteins, which play a critical role in regulating apoptosis or programmed cell death. Mcl-1 is overexpressed in many types of cancer, making it an attractive target for cancer therapy.

Scientific Research Applications

Synthesis and Characterization

• A study detailed the synthesis of a PET agent for imaging of the LRRK2 enzyme in Parkinson's disease, utilizing a compound similar in structure to "[4-(1-Methylimidazol-2-yl)morpholin-2-yl]methanol" for its potential application in neurological research (Wang et al., 2017).
• Another research effort described the synthesis of benzimidazoles containing morpholine skeleton as glucosidase inhibitors with antioxidant activity, highlighting the chemical versatility and therapeutic potential of such structures (Özil et al., 2018).

Medical and Biological Applications

• The role of similar compounds in the synthesis of PET agents for Parkinson's disease imaging underscores their importance in developing diagnostic tools for neurodegenerative disorders (Wang et al., 2017).
• Research on benzimidazole derivatives acting as glucosidase inhibitors indicates potential applications in treating diseases related to oxidative stress and glucose metabolism disorders (Özil et al., 2018).

Material Science and Chemistry

• Investigations into the kinetics of nucleophilic aromatic substitution with amines on nitrothiophenes in room-temperature ionic liquids shed light on the chemical behavior of compounds involving morpholine in alternative solvent systems, potentially influencing the synthesis of novel materials and catalysts (D’Anna et al., 2006).

Catalysis and Synthesis Methods

• A study on the N-Methylation of amines and transfer hydrogenation of nitroarenes using methanol presents an innovative approach to chemical synthesis, highlighting the utility of related compounds in catalytic processes (Sarki et al., 2021).

Analytical Chemistry Applications

• The development of an analytical method for determining morpholinium cations, using imidazolium ionic liquid as a background ultraviolet absorption reagent, showcases the application of related compounds in enhancing analytical methodologies (Yu et al., 2014).